Cas no 208772-46-7 (3-Formyl-1H-indole-4-carboxylic acid)
208772-46-7 structure
Product Name:3-Formyl-1H-indole-4-carboxylic acid
CAS No:208772-46-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD09864030
CID:1039329
PubChem ID:21901393
Update Time:2025-04-20
3-Formyl-1H-indole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Formyl-1H-indole-4-carboxylic acid
- 3-formylindole-4-carboxylic acid
- BB_NC-2056
- F15917
- Z1198235077
- NCGC00342940-01
- MFCD09864030
- SCHEMBL5002752
- CS-0211475
- EN300-317588
- 1H-Indole-4-carboxylic acid, 3-formyl-
- AB01334826-02
- A879367
- AKOS005135834
- 3-Formyl-1H-indole-4-carboxylic acid, AldrichCPR
- 208772-46-7
- DB-252491
- BBL012845
- DTXSID50619762
- ALBB-034004
- STK788317
- SY211519
- VS-03553
- 3-Formyl-1H-indole-4-carboxylicacid
- DTXCID00570516
-
- MDL： MFCD09864030
- Inchi： 1S/C10H7NO3/c12-5-6-4-11-8-3-1-2-7(9(6)8)10(13)14/h1-5,11H,(H,13,14)
- InChI Key： GLURRHBQBOQINO-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC2=C1C(C=O)=CN2)=O
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 496.9±25.0 °C at 760 mmHg
- Flash Point: 254.3±23.2 °C
- PSA: 70.16000
- LogP: 1.67860
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-Formyl-1H-indole-4-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Formyl-1H-indole-4-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Formyl-1H-indole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 215074-250mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 95% | 250mg |
￡219.00 | 2022-03-01 | |
| Fluorochem | 215074-1g |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 95% | 1g |
￡476.00 | 2022-03-01 | |
| TRC | F700415-25mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | F700415-50mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 50mg |
$121.00 | 2023-05-18 | ||
| TRC | F700415-100mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 100mg |
$178.00 | 2023-05-18 | ||
| TRC | F700415-250mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 250mg |
$316.00 | 2023-05-18 | ||
| TRC | F700415-500mg |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 500mg |
$534.00 | 2023-05-18 | ||
| TRC | F700415-1g |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 1g |
$999.00 | 2023-05-18 | ||
| Alichem | A199000411-1g |
3-Formylindole-4-carboxylic acid |
208772-46-7 | 98% | 1g |
$418.80 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F182699-1g |
3-Formyl-1H-indole-4-carboxylic acid |
208772-46-7 | 96% | 1g |
¥1299.90 | 2023-09-02 |
3-Formyl-1H-indole-4-carboxylic acid Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
208772-46-7 (3-Formyl-1H-indole-4-carboxylic acid) Related Products
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